Cas no 1412255-02-7 (Methyl 2-formylquinoline-7-carboxylate)

• Product Name: Methyl 2-formylquinoline-7-carboxylate
• CAS No: 1412255-02-7
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• CID: 6532914
• PubChem ID: 86707420
• Update Time: 2025-06-10

Methyl 2-formylquinoline-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-formylquinoline-7-carboxylate
• 1412255-02-7
• DICMJLWCLYYSSD-UHFFFAOYSA-N
• EN300-6508882
• SCHEMBL13738672
• Methyl 2-formylquinoline-7-carboxylate

• Inchi： 1S/C12H9NO3/c1-16-12(15)9-3-2-8-4-5-10(7-14)13-11(8)6-9/h2-7H,1H3
• InChI Key： DICMJLWCLYYSSD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=CC=C(C=O)N=C2C=1)=O

Computed Properties

• Exact Mass: 215.058243149g/mol
• Monoisotopic Mass: 215.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on Methyl 2-formylquinoline-7-carboxylate

Methyl 2-formylquinoline-7-carboxylate (CAS No. 1412255-02-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-formylquinoline-7-carboxylate, identified by its unique chemical identifier CAS No. 1412255-02-7, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its quinoline backbone and functionalized with both a formyl group and a methyl ester at the 7-position, serves as a crucial building block in the synthesis of various bioactive molecules. Its structural features make it particularly valuable for constructing complex heterocyclic frameworks, which are prevalent in many therapeutic agents.

The relevance of Methyl 2-formylquinoline-7-carboxylate in modern drug discovery is underscored by its ability to serve as a precursor for numerous pharmacophores. The presence of the formyl group (-CHO) allows for further derivatization via condensation reactions, while the ester moiety (-COOCH₃) can be hydrolyzed or transesterified to introduce different functional groups. These properties have made this compound a staple in synthetic organic chemistry laboratories focused on developing novel therapeutic compounds.

In recent years, the demand for Methyl 2-formylquinoline-7-carboxylate has surged due to its application in the synthesis of molecules targeting various diseases. One notable area of research involves its use in developing anticancer agents. Quinoline derivatives have long been recognized for their pharmacological properties, and modifications of this core structure have led to several FDA-approved drugs. The formyl group in Methyl 2-formylquinoline-7-carboxylate provides a convenient entry point for forming Schiff bases or other condensation products, which are known to exhibit cytotoxic effects against cancer cell lines.

Furthermore, Methyl 2-formylquinoline-7-carboxylate has found utility in the development of antimicrobial and antiviral compounds. The quinoline scaffold is well-documented for its activity against a range of pathogens, and researchers have been exploring its derivatives to combat drug-resistant strains. The formyl group enables further chemical modifications that can enhance binding affinity to biological targets, making this intermediate particularly valuable for designing next-generation antimicrobial agents.

The compound's significance extends beyond oncology and infectious diseases. It has also been employed in the synthesis of neuroprotective and anti-inflammatory agents. For instance, quinoline derivatives have shown promise in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability to functionalize Methyl 2-formylquinoline-7-carboxylate allows chemists to tailor molecules that interact with specific neural receptors or enzymes implicated in these conditions.

The synthesis of Methyl 2-formylquinoline-7-carboxylate typically involves multi-step organic transformations starting from readily available precursors. One common synthetic route involves the condensation of quinaldehyde with malonic acid derivatives followed by methylation at the 7-position. These reactions are well-established and can be optimized for high yields and purity, making the compound accessible for large-scale applications in pharmaceutical research.

In conclusion, Methyl 2-formylquinoline-7-carboxylate (CAS No. 1412255-02-7) is a pivotal intermediate in contemporary pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for developing a wide array of bioactive compounds targeting diverse therapeutic areas. As research continues to uncover new applications for quinoline derivatives, the demand for this compound is expected to grow, solidifying its role as a cornerstone in medicinal chemistry.